ethyl 3-(7-cyano-1H-indol-3-yl)propanoate

• Molecular Formula: C14H14N2O2
• Molecular Weight: 242.27 g/mol
• IUPAC Name: ethyl 3-(7-cyano-1H-indol-3-yl)propanoate
• InChI: InChI=1S/C14H14N2O2/c1-2-18-13(17)7-6-11-9-16-14-10(8-15)4-3-5-12(11)14/h3-5,9,16H,2,6-7H2,1H3
• InChI Key: PEXVYEYITQBYKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CNC2=C(C=CC=C12)C#N

Description

Ethyl 3-(7-cyano-1H-indol-3-yl)propanoate is a useful research compound. Its molecular formula is C14H14N2O2 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1H-indole-7-carbonitrile (D2) (3.0 g), FeCl3 (3.4 g) and ethyl acrylate (7.5 mL) in DCE (3 mL) was added into 4 tubes respectively. In the fifth tube was added a mixture of 1H-indole-7-carbonitrile (2.0 g), FeCl3 (2.3 g) and ethyl acrylate (5 mL) in DCE (2 mL). The tubes were sealed and heated at 120° C. for 2 hours. After cooling to room temperature, the combined mixture was diluted with DCM and a little amount of THF. The solid was filtered off through celite. The mixture was washed with 0.5 M HCl solution three times and then brine. The organic solution was dried over anhydrous sodium sulfate. After concentration, the residue was purified by flash chromatography to give Ethyl 3-(7-cyano-1H-indol-3-yl)propanoate (13.4 g). δH (CDCl3, 400 MHz): 1.23 (3H, t), 2.70 (2H, t), 3.10 (2H, t), 4.13 (2H, q), 7.16 (2H, m), 7.51 (1H, dd), 7.83 (1H, d), 8.88 (1H, br s).